Cas no 265130-17-4 (Benzenecarboximidoylchloride, 2,3-dichloro-N-hydroxy-)

Benzenecarboximidoylchloride, 2,3-dichloro-N-hydroxy-, is a specialized organic compound featuring a dichlorinated benzene ring with an imidoyl chloride and N-hydroxy functional group. This structure imparts reactivity useful in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds, agrochemicals, or pharmaceuticals. The presence of both chloro and hydroxy groups enhances its versatility in nucleophilic substitution and condensation reactions. Its dichlorinated aromatic core contributes to stability while allowing further functionalization. The compound is typically handled under controlled conditions due to its reactive imidoyl chloride moiety. It is valued for its role in constructing complex molecular frameworks with precision.

Benzenecarboximidoylchloride, 2,3-dichloro-N-hydroxy- structure

265130-17-4 structure

Product Name:Benzenecarboximidoylchloride, 2,3-dichloro-N-hydroxy-

CAS No:265130-17-4

MF:C₇H₄Cl₃NO

MW:224.471758842468

MDL:MFCD00832990

CID:247714

PubChem ID:2737321

Update Time:2025-10-29

Benzenecarboximidoylchloride, 2,3-dichloro-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

- Benzenecarboximidoylchloride, 2,3-dichloro-N-hydroxy-
- 1,2',3'-TRICHLOROBENZALDOXIME
- 2,3-DICHLORO-N-HYDROXYBENZENECARBOXIMIDOYL CHLORIDE
- FT-0609569
- DTXSID40371988
- SY332255
- 2,3-Dichloro-N-hydroxybenzimidoyl chloride
- 265130-17-4
- MDL： MFCD00832990
- Inchi： 1S/C7H4Cl3NO/c8-5-3-1-2-4(6(5)9)7(10)11-12/h1-3,12H
- InChI Key： KGRTTYDOBNWTOO-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1C(=NO)Cl)Cl

Computed Properties

Exact Mass: 222.93602
Monoisotopic Mass: 222.935847g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 3.9
Topological Polar Surface Area: 32.6Å²

Experimental Properties

Density: 1.53
Boiling Point: 356.5°C at 760 mmHg
Flash Point: 169.4°C
Refractive Index: 1.597
PSA: 32.59

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abcr	AB233283-1 g	1,2',3'-Trichlorobenzaldoxime; .	265130-17-4		1g	€351.30	2023-05-20
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abcr	AB233283-1g	1,2',3'-Trichlorobenzaldoxime; .	265130-17-4		1g	€351.30	2025-02-15
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abcr	AB233283-250mg	1,2',3'-Trichlorobenzaldoxime; .	265130-17-4		250mg	€211.90	2025-02-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY332255-1g	2,3-Dichloro-N-hydroxybenzimidoyl Chloride	265130-17-4	≥95%	1g	¥12150.00	2025-04-15